2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]chromene-3-carboxamide
• InChI: InChI=1S/C23H16N6O3/c30-22(18-14-15-4-1-2-5-19(15)32-23(18)31)26-17-8-6-16(7-9-17)25-20-10-11-21(28-27-20)29-13-3-12-24-29/h1-14H,(H,25,27)(H,26,30)
• InChI Key: JGNWPIADNFJECJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NC3=CC=C(C=C3)NC4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C23H16N6O3
• Molecular Weight: 424.4 g/mol
• CAS No.: 1019105-68-0

Description

2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H16N6O3 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide is 424.12838839 g/mol and the complexity rating of the compound is 723. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide is a synthetic organic molecule that has attracted attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes:

• A chromene backbone
• A pyrazole moiety
• A pyridazine ring

This unique combination of functional groups is believed to contribute to its diverse biological activities.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antitumor Activity : Several studies have demonstrated that derivatives of pyrazole compounds can inhibit various cancer cell lines, including breast and lung cancers. For instance, pyrazole derivatives have shown significant inhibitory effects on BRAF(V600E) and EGFR pathways, which are critical in tumor progression .
• Antimicrobial Properties : The compound has been evaluated for its antimicrobial activity against various pathogens. Pyrazole derivatives are known to possess antibacterial and antifungal properties, making them potential candidates for treating infections .
• Anti-inflammatory Effects : Compounds with similar structures have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and pathways .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

• The presence of the pyrazole ring enhances the inhibitory activity against cancer cell lines.
• Substituents on the phenyl group significantly influence the potency and selectivity of the compound against specific targets .

Case Studies and Research Findings

• Antitumor Studies :
  • A study evaluated the cytotoxic effects of various pyrazole derivatives on MCF-7 and MDA-MB-231 breast cancer cells. The results indicated that certain substitutions on the pyrazole ring led to enhanced cytotoxicity, particularly when combined with doxorubicin, suggesting a synergistic effect .
• Antimicrobial Activity :
  • Research focusing on 3,4-diaryl-pyrazoles showed promising results against phytopathogenic fungi, indicating their potential as agricultural antifungals. These compounds were effective against species like Botrytis cinerea and Fusarium solani .
• Inhibition Studies :
  • Another study highlighted the ability of pyrazole derivatives to inhibit specific enzymes involved in inflammatory responses, further supporting their potential use in treating inflammatory diseases .

Data Table: Summary of Biological Activities

Biological Activity	Target	Reference
Antitumor	BRAF(V600E), EGFR
Antimicrobial	Various pathogens
Anti-inflammatory	Pro-inflammatory cytokines

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential therapeutic effects, particularly in the treatment of various diseases such as cancer and cardiovascular disorders. Its structural features suggest it may interact with specific biological targets.

Case Study: Anticancer Activity

A study demonstrated that derivatives of this compound exhibited significant cytotoxicity against several cancer cell lines. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through specific enzyme interactions.

Biochemical Probes

Due to its ability to bind selectively to certain proteins or enzymes, this compound is being explored as a biochemical probe for studying cellular processes.

Application Example

Research has shown that the compound can modulate signaling pathways involved in cell growth and differentiation, making it a valuable tool for understanding cancer biology.

Material Science

The unique chemical properties of 2-oxo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-chromene-3-carboxamide allow for its use in developing new materials with specific functionalities.

Industrial Application

In materials science, it is being tested as a component in organic light-emitting diodes (OLEDs) due to its favorable electronic properties.